N-(4-ethylphenyl)-2-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H24N4O3S/c1-3-17-8-10-18(11-9-17)28-23(32)16-35-27-30-24-21-6-4-5-7-22(21)29-25(24)26(33)31(27)19-12-14-20(34-2)15-13-19/h4-15,29H,3,16H2,1-2H3,(H,28,32)
• InChI Key: UCVXKUVCQXTVDQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)OC)NC5=CC=CC=C53
• Molecular Formula: C27H24N4O3S
• Molecular Weight: 484.6 g/mol

Description

N-(4-ethylphenyl)-2-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C27H24N4O3S and its molecular weight is 484.57. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Design and Synthesis of Analogues as Inhibitors

A study by Shukla et al. (2012) explored the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors, aiming to identify potent GLS inhibitors with improved drug-like properties. The research found that some truncated analogs maintained potency and offered a chance to enhance aqueous solubility, with specific analogs showing promising in vitro and in vivo activity against lymphoma B cells (Shukla et al., 2012).

Organophosphorus Compounds and Sulfanyl Derivatives

Pedersen and Lawesson (1974) investigated organophosphorus compounds, revealing reactions that produce derivatives with potential for further functionalization, which could be relevant for synthesizing compounds with specific sulfanyl groups (Pedersen & Lawesson, 1974).

Computational and Pharmacological Evaluation of Heterocyclic Compounds

Faheem (2018) focused on the computational and pharmacological potential of novel derivatives, including sulfanyl-oxadiazoles, for toxicity assessment, tumor inhibition, and anti-inflammatory actions. This study underscores the importance of computational methods in predicting the biological activities of complex molecules (Faheem, 2018).

Antibacterial Activity of Novel Amide Derivatives

Debnath and Ganguly (2015) synthesized and evaluated a series of novel amide derivatives for their antibacterial and antifungal activities. This research highlights the antimicrobial potential of structurally complex acetamide derivatives, demonstrating the relevance of such compounds in developing new antimicrobial agents (Debnath & Ganguly, 2015).